Cas no 2228072-25-9 (2-(2S)-oxiran-2-yloxane)

• Product Name: 2-(2S)-oxiran-2-yloxane
• CAS No: 2228072-25-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 6008332
• PubChem ID: 91397714
• Update Time: 2025-05-24

2-(2S)-oxiran-2-yloxane Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-oxiran-2-yloxane
• 2-[(2S)-oxiran-2-yl]oxane
• EN300-1819881
• 2228072-25-9

• Inchi： 1S/C7H12O2/c1-2-4-8-6(3-1)7-5-9-7/h6-7H,1-5H2/t6?,7-/m0/s1
• InChI Key： AOBPJRUSKYFWDU-MLWJPKLSSA-N
• SMILES： O1C[C@H]1C1CCCCO1

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(2S)-oxiran-2-yloxane

Compound 2-(2S)-Oxiran-2-yl Oxane: A Comprehensive Overview

Compound 2-(2S)-oxiran-2-yloxane, also known by its CAS number CAS No. 222807-25-9, is a unique organic compound with significant applications in various fields. This compound, which belongs to the class of cyclic ethers, has garnered attention due to its versatile properties and potential uses in drug delivery systems, polymer chemistry, and materials science. Recent studies have highlighted its role in enhancing the stability and functionality of biomaterials, making it a subject of interest for researchers worldwide.

The structure of oxiran-yl oxane consists of an epoxide group (oxirane) attached to an oxane ring, creating a bicyclic system. This configuration imparts unique mechanical and chemical properties to the compound. The stereochemistry at the 2S position plays a crucial role in determining its reactivity and compatibility with biological systems. Researchers have explored the synthesis of this compound through various methods, including ring-opening reactions and enzymatic catalysis, which have been optimized to achieve high yields and purity.

Recent advancements in the field of polymer chemistry have demonstrated the potential of oxiran-yl oxane as a building block for synthesizing biodegradable polymers. These polymers exhibit excellent biocompatibility and tunable degradation rates, making them ideal for applications in tissue engineering and controlled drug release systems. For instance, studies published in 2023 have shown that incorporating oxiran-yl oxane into polymeric matrices significantly enhances their mechanical strength while maintaining their biodegradability.

In addition to its role in polymer science, oxiran-yl oxane has also been investigated for its potential in organic synthesis as a versatile intermediate. Its ability to undergo both nucleophilic and electrophilic reactions makes it a valuable tool for constructing complex molecular architectures. Recent research has focused on its use in asymmetric synthesis, where the 2S configuration enables the formation of enantiomerically enriched products with high efficiency.

The physical and chemical properties of CAS No. 222807-25-9 have been extensively studied to understand its behavior under various conditions. For example, its solubility in different solvents, thermal stability, and reactivity towards nucleophiles have been characterized using advanced analytical techniques such as NMR spectroscopy and differential scanning calorimetry (DSC). These studies provide valuable insights into its suitability for industrial applications and further research.

In terms of safety considerations, while oxiran-yl oxane is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its reactive nature. Storage conditions such as temperature control and protection from moisture are essential to maintain its stability and prevent unintended reactions.

In conclusion, compound 2-(2S)-oxiran-2-yloxane, identified by CAS No. 222807-25-9, represents a promising compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it a valuable asset in modern chemistry research. As ongoing studies continue to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing materials science and biomedical technologies.